Cas no 1089686-81-6 (4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol)

4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol structure
1089686-81-6 structure
Product Name:4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol
CAS No:1089686-81-6
MF:C18H29BN2O3
MW:332.245465040207
CID:2106917
PubChem ID:58486385
Update Time:2024-01-16

4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-Piperazineethanol
    • KOZNFQPCVMZWRA-UHFFFAOYSA-N
    • 2-(4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazin-1-yl)ethanol
    • SCHEMBL586151
    • 2-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazin-1-yl]ethanol
    • 1089686-81-6
    • 4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol
    • Inchi: 1S/C18H29BN2O3/c1-17(2)18(3,4)24-19(23-17)15-5-7-16(8-6-15)21-11-9-20(10-12-21)13-14-22/h5-8,22H,9-14H2,1-4H3
    • InChI Key: KOZNFQPCVMZWRA-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)N2CCN(CCO)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 332.2271230g/mol
  • Monoisotopic Mass: 332.2271230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.2

4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P992533-5mg
4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-piperazineethanol
1089686-81-6
5mg
$ 50.00 2022-06-03
TRC
P992533-10mg
4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-piperazineethanol
1089686-81-6
10mg
$ 70.00 2022-06-03
TRC
P992533-50mg
4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-piperazineethanol
1089686-81-6
50mg
$ 250.00 2022-06-03
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd